(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate have been extensively studied. It has been shown to have a low toxicity profile and does not exhibit significant side effects in animal models. Additionally, this compound has been shown to have good pharmacokinetic properties, which make it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
The advantages of using (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate in lab experiments include its high potency, low toxicity, and good pharmacokinetic properties. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate. One potential direction is the development of more efficient synthesis methods that can produce larger quantities of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, more research is needed to explore the potential use of this compound as a fluorescent probe for imaging living cells.
Conclusion
(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate is a promising compound that has potential applications in various scientific research fields. Its high potency, low toxicity, and good pharmacokinetic properties make it a promising candidate for further development. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis method of (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate involves the reaction of 2,4-dichlorobenzoic acid with (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methanol in the presence of a coupling agent. The resulting product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate has been extensively studied for its potential applications in various scientific research fields. It has been shown to have anticancer properties, and its ability to inhibit the growth of cancer cells has been demonstrated in vitro and in vivo. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging living cells.
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 2,4-dichlorobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2N3O3/c16-9-5-6-10(12(17)7-9)15(22)23-8-20-14(21)11-3-1-2-4-13(11)18-19-20/h1-7H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXXOHOTXYXHDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)COC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl 2,4-dichlorobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.